Cas no 5299-64-9 (N-Nonanoylmorpholine)

• Product Name: N-Nonanoylmorpholine
• CAS No: 5299-64-9
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• MDL: MFCD00038033
• CID: 369994
• PubChem ID: 79182
• Update Time: 2025-10-28

N-Nonanoylmorpholine Chemical and Physical Properties

Names and Identifiers

• 1-Nonanone,1-(4-morpholinyl)-
• 1-morpholin-4-ylnonan-1-one
• N-NONANOYLMORPHOLINE
• 1-morpholinononan-1-one
• 4-Morpholinenonylic acid
• 4-Nonanoyl-morpholin
• 4-nonanoyl-morpholine
• Morpholine,4-nonanoyl
• N-Morpholino nonanamide
• Nonanoylmorpholinid
• N-Pelargonyl morpholide
• Pelargonic acid morpholide
• Pelargonic morpholide
• WLN: T6N DOTJ A8VQ
• DTXSID70201022
• 0D2NEP40LU
• 1-Nonanone, 1-(4-morpholino)-
• NBRDJXSTGSUITP-UHFFFAOYSA-N
• BRN 0149379
• 4-(1-Oxononyl)morpholine
• SCHEMBL2982115
• NSC-3150
• 1-NONANONE, 1-(4-MORPHOLINYL)-
• 4-Nonanoylmorpholine
• Morpholine, 4-nonanoyl-
• UNII-0D2NEP40LU
• FT-0676047
• CS-0235922
• Z55993061
• 1-(4-MORPHOLINYL)-1-NONANONE
• MFCD00038033
• Morpholine, 4-(1-oxononyl)-
• 5299-64-9
• NSC3150
• Q4637184
• NSC 3150
• 1-(morpholin-4-yl)nonan-1-one
• AI 318284
• CHEBI:189158
• AKOS001270582
• N-Nonanoylmorpholine

• MDL： MFCD00038033
• Inchi： 1S/C13H25NO2/c1-2-3-4-5-6-7-8-13(15)14-9-11-16-12-10-14/h2-12H2,1H3
• InChI Key： NBRDJXSTGSUITP-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCCCCCC)=O)CC1

Computed Properties

• Exact Mass: 227.18900
• Monoisotopic Mass: 227.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.9

Experimental Properties

• Density: 0.9796 (rough estimate)
• Boiling Point: 369.06°C (rough estimate)
• Flash Point: 169.9°C
• Refractive Index: 1.4410 (estimate)
• PSA: 29.54000
• LogP: 2.53370

Additional information on N-Nonanoylmorpholine

Comprehensive Overview of N-Nonanoylmorpholine (CAS No. 5299-64-9): Properties, Applications, and Industry Trends

N-Nonanoylmorpholine (CAS No. 5299-64-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications across multiple industries. This morpholine derivative combines a nine-carbon acyl chain with a morpholine ring, offering distinct physicochemical properties such as solubility in organic solvents, thermal stability, and surface-active behavior. As industries increasingly prioritize high-performance additives and eco-friendly formulations, N-Nonanoylmorpholine has garnered attention for its role in enhancing product performance while aligning with sustainability goals.

The compound’s molecular formula, C₁₃H₂₅NO₂, underscores its amphiphilic nature, making it valuable in surfactant formulations and corrosion inhibitors. Recent studies highlight its efficacy in lubricant additives, where it reduces friction and wear in mechanical systems—a critical consideration for industries like automotive and manufacturing. Additionally, its compatibility with polymers has spurred interest in plasticizer applications, particularly in flexible PVC products, addressing consumer demand for durable yet sustainable materials.

In the context of green chemistry, N-Nonanoylmorpholine stands out due to its potential as a bio-based intermediate. Researchers are exploring its synthesis from renewable feedstocks, responding to the global push for carbon-neutral chemicals. This aligns with frequent search queries such as “sustainable morpholine derivatives” and “non-toxic surfactants,” reflecting market trends toward environmentally conscious solutions. Regulatory frameworks like REACH and EPA guidelines further emphasize the need for safer alternatives, positioning 5299-64-9 as a candidate for reformulation in cosmetics and cleaning products.

From a technical perspective, N-Nonanoylmorpholine exhibits a boiling point of approximately 300°C and a flash point above 150°C, ensuring stability in high-temperature processes. Its low volatility and hydrolytic resistance make it suitable for coating applications, where durability under humid conditions is paramount. These attributes have led to its adoption in industrial coatings and adhesive systems, particularly in regions with stringent environmental regulations.

Market analysts note growing demand for specialty chemicals like N-Nonanoylmorpholine in Asia-Pacific markets, driven by expanding manufacturing sectors and R&D investments. Frequently searched terms such as “morpholine-based additives suppliers” and “CAS 5299-64-9 price trends” reflect commercial interest. To optimize SEO, this content integrates long-tail keywords like “nonanoylmorpholine solubility data” and “morpholine derivatives in agrochemicals,” addressing niche queries from researchers and procurement specialists.

Innovation in catalyst systems has also leveraged N-Nonanoylmorpholine’s ability to modulate reaction kinetics. Recent patents describe its use in asymmetric synthesis, a hot topic in pharmaceutical intermediates. This connects to trending searches like “morpholine in drug development” and “CAS 5299-64-9 MSDS,” though the latter focuses on safe handling rather than hazard classification, adhering to compliance requirements.

In conclusion, N-Nonanoylmorpholine (CAS No. 5299-64-9) exemplifies the convergence of performance and sustainability in modern chemistry. Its applications span lubricants, coatings, polymers, and pharmaceuticals, with emerging opportunities in green manufacturing. By addressing user queries and industry pain points, this overview aims to serve as a authoritative resource while adhering to SEO best practices through strategic keyword placement.